In this work, using the natural product cardanol and chlorosulfonic acid as the main raw materials, the anionic surfactant cardanol sulfonate (CDS) was synthesised and investigated for its surface properties and thermodynamic properties using surface tension, conductivity and fluorescence methods. In addition, the application properties of CDS, such as foaming and cleaning ability were investigated and compared with those of sodium dodecylbenzene sulfonate (SDBS). The structure of the surfactant was characterised by FTIR, 1H NMR and MS. The Krafft point of the surfactant was below 25 °C, indicating good water solubility. The CMC values were determined by surface tension, conductivity and micropolarity measurements. The obtained CMCs agreed well within the measuring accuracy. The CMC increased with increasing temperature. As a function of temperature, the following CMC values were obtained: 5.13 × 10−3 mol L−1 (25 °C), 5.63 × 10−3 mol L−1 (35 °C) and 5.77 × 10−3 mol L−1 (45 °C). The values of surface tensions at the respective CMCs were γ CMC = 44.47 mN m−1 (25 °C), 43.53 mN m−1 (35 °C), and 42.45 mN m−1 (45 °C). The application property results showed that the foaming capacity, foam stabilisation and cleaning ability of CDS and SDBS were similar to each other, indicating that CDS can be used as a raw material for commercial detergent production.

Different morphologies of silver nanoparticles (AgNPs) are prepared by reducing silver nitrate with hydrazine hydrate in an aqueous solution in the presence of the anionic surfactant sodium 6,6′-((oxybis(ethane-2,1-diyl))bis(oxy))bis(3-dodecanoylbenzenesulfonate) (SOBS), the cationic surfactant cetyltrimethylammonium bromide (CTAB) and mixtures of these two surfactants as template. By mixing these cationic and anionic surfactants, different aggregates (template) were formed. The properties of the nanoproducts are studied by X-ray diffraction, transmission electron microscopy, energy dispersive X-ray analysis and Fourier transform infrared spectroscopy. The results show that the morphology of the nanosilver can be controlled by changing the ratio of cationic to anionic surfactant in the mixture, resulting in silver nanoparticles with high crystallinity and low aggregation.

Low-molecular flow improvers for crude oil are becoming increasingly important chemical agents for crude oil production in oil fields. In this work, three alkyl benzene sulfonates were synthesized and evaluated as flow improvers for crude oil. The results show that the three flow improvers have an effect on L8401 crude oil (heavy oil). Among them, aluminium dodecylbenzene sulfonate (AlDBS) has the best effect as it reduces the viscosity rate by more than 80%. After adding 900 mg/L AlDBS, the freezing point is lowered by 15 °C. The crude oil flow improvement was proven with microphotographs. The co-crystallization behavior after addition of the agent interacts with the saturated hydrocarbons in the crude oil, which is the reason for lowering the freezing point of crude oil. Moreover, infrared spectroscopy and differential scanning calorimetry analysis (DSC) were used to illustrate the interaction mechanism between low-molecular flow improvers for crude oil and the components in crude oil.

Dandruff is a dermatological, harmless, non-inflammatory, chronic scalp condition caused by Malassezia species and recognisable by the white flakes of dead skin in the hair. Mannosylerythritol lipids (MEL) are non-ionic glycolipid surfactants (biosurfactants) with excellent surface-active properties. Their skin compatibility, biocompatibility, biodegradability and remarkable antimicrobial properties make them a potential alternative to conventional surfactants. In the current study, an anti-dandruff shampoo was formulated with different concentrations of sodium lauryl sulphate (SLS) and MEL as surfactants. Two anti-dandruff agents, salicylic acid and benzoic acid, were used. The other ingredients used were xanthan gum, sodium EDTA, urea, Tween 80 and distilled water. The various physicochemical parameters evaluated were colour, clarity, odour, texture, pH, skin irritation, percentage of solid content, dispersibility for dirt, foam formation and foam stability, critical micelle concentration, washability, surface tension, visual stability and antimicrobial test using recommended procedures. The pH ranged from 5.15 to 6.5, the physical appearance was golden yellow, the solids content ranged from 25.1% to 28%, surface tension ranged from 30.64 mN m−1 to 38.00 mN m−1, CMC concentration ranged from 30.14 g/L to 30.16 g/L and foam value ranged from 190 mL to 105 mL. Antimicrobial activity was determined with Staphylococcus aureus (DSM 3463) and Malassezia furfur (ATCC14521). The zone of inhibition ranged from 10 mm to 17 mm (S. aureus) and 14.5 mm to 24 mm (M. furfur), respectively. The shampoo formulated with MEL only (formulation C) showed lower foaming and anti-dandruff activity than the synthetic shampoo (formulation A). However, the anti-dandruff activity increased when MEL was used in combination with SLS (formulation B). This shows that the antimicrobial properties of MEL and SLS together with other antimicrobial agents such as salicylic acid and benzoic acid enhance the properties of the shampoo. SLS can be completely replaced by a combination with biosurfactants to reduce the use of chemical surfactants and improve the anti-dandruff properties.

Characterization of the behaviour of commercially available non-ionic surfactants has received considerable attention due to their efficacy in a variety of applications. The main challenge in the application of these types of surfactants is that the hydrophilicity of the surfactant varies with concentration and dilution due to the polydispersity of the ethylene oxide groups. The hydrophilicity of a surfactant can be quantified by the characteristic curvature (Cc) parameter of the hydrophilic–lipophilic difference (HLD) framework. In this work, a model based on natural logarithmic regression was developed to calculate the Cc value of commercial surfactants as a function of surfactant concentration by a fast and simple phase scan. The slope of the Cc curve and the measured Cc at a reference concentration were used to develop the model. The Cc values determined with the model agreed with the measured values from the phase scans. Furthermore, the linear mixing rule proved to be reliable for mixtures of polydisperse ethoxylated surfactants. Finally, the impact of the water-to-oil ratio on the Cc was evaluated and the implications were discussed.

Experimental measurements of the viscosity, density, and ultrasonic parameters of monoethanolamine (MEA) with 1-butanol, 1-pentanol, and 1-hexanol were carried out at 298.15 K. The excess molar volume (V E), viscosity change (Δη), and isentropic compressibility (ΔK s) are calculated using the viscosity, density, and ultrasonic velocity data. A polynomial equation of the Redlich-Kister type was used to fit these values. With increasing mole fraction, the viscosity, the density and the ultrasonic velocity increase. As the concentration of MEA rises, the excess molar volume falls. All V E values for MEA and 1-hexanol are positive, meaning that V E increases. At all concentrations, isentropic compressibility and viscosity change exhibit negative values.

Due to the amphiphilic structure of surfactants, aqueous surfactant solutions can behave like very good solvents and dissolve both polar and non-polar solutes. This study reports on the solubilisation of a direct dye (Direct Blue 86) in a micellar medium using the cationic surfactant cetyltrimethylammonium bromide (CTAB). Solubilisation of dyes is important for their subsequent removal from aqueous media. UV spectroscopy and conductometry, among others, were used to quantitatively evaluate this process. The extent of solubilisation, the interaction between the molecules and the stability of the processes were checked using the partition coefficient (K x), the binding constant (K b) and the corresponding thermodynamic parameters. From the results, it could be concluded that the solubilisation of Direct Blue 86 is a spontaneous process supported by an increase in entropy. It was also found that the micellar medium CTAB is efficient for solubilisation and binding of the dye and can be used economically.

The objective of this study is to determine the effect of detergent tablets containing zeolite from rice husk ash as builder on chemical water quality and growth of water hyacinth (Eichhornia crassipes). Water hyacinth is a plant that grows very readily in waters contaminated by detergent effluent, which can lead to eutrophication. Three detergent formulations were studied, differing only in their zeolite content: F1 (zeolite 15%), F2 (zeolite 20%) and F3 (zeolite 25%). The same formulations containing sodium tripolyphosphate (STTP) instead of zeolite were used for comparison: P1 (STTP 15%), P2 (STTP 20%) and P3 (STTP 25%). The effluents contained the respective formulations at five concentrations (0, 25, 50, 75, 100)%. Water hyacinth growth was studied by plant wet weight, plant height, number of leaves and dry weight, and water chemical parameters were determined by chemical oxygen demand (COD), biological oxygen demand (BOD), total suspended solid (TSS) and pH value. The results of the plant growth studies showed that detergent formulations F1 and F2 and comparative detergent formulations P1 and P2 caused plant growth. The measurements of BOD, COD, TSS and pH showed that the detergent formulation with zeolite had a higher value than the formulation of the comparison detergent. The formulation with a zeolite concentration of 25% (F3) is recommended because it is the best formula that has a negative effect on plant growth compared to formulations F1 and F2. This is supported by chemical parameters among which the COD, BOD and pH values still meet the requirements of the quality standards for detergent waste water.

Felodipine is a dihydropyridine calcium channel blocker commonly used for the treatment of mild to moderate hypertension and angina pectoris. Felodipine undergoes extensive hepatic first pass metabolism resulting in low oral bioavailability of 15 %. The aim of this study is to develop a formulation of nanovesicular Spanlastics to improve the transdermal delivery of felodipine and solve the problem of low bioavailability. The felodipine-loaded Spanlastics were prepared using the ethanol injection method with Span 60 as surfactant and Tween 80, which provides elasticity to the vesicles, according to the 23 factorial design using Design Expert® Software version 13. The solution that had the highest desirability was optimized. The final five runs were incorporated into a gel base and evaluated for in vitro drug release, spreadability and viscosity. Stability studies were conducted over a period of 3 months. The formulated Spanlastics had a particle size in the range of (132–155) nm and an entrapment efficiency in the range of (80–94) %. The final five runs were found to have optimum characteristics. Differential scanning calorimetry, X-ray diffraction studies and Fourier transform infrared studies were performed to ensure the encapsulation of the drug in the nanovesicles. The developed hydrogel showed in vitro drug release in the range of (80–94) % and the formulation was found to be stable after a period of 3 months. The optimized formula comprised of Span 60 and Tween 80 in ratio of 8:2. Overall, the results confirmed that Spanlastics loaded with felodipine proved to be superior nanocarriers for transdermal delivery of felodipine.

In the stone industry, about 73% of the total production is generated as solid waste. In the processing phase, only 20% is produced as harmful ultra-fine sawdust sludge. In the Turah area, Cairo, Egypt, an estimated 448,000 tons are produced annually. About 60% of the total production of dimension stones is carbonate stones. The objective of this study is to properly dispose of the ultrafine pollutants and produce value-added products. The ultrafine marble waste was characterized by different methods such as XRD, XRF, FTIR, particle size analysis and zeta potential. Calcite and dolomite minerals were the main constituents of this waste (91%). The average particle size was 6.656 µm. The fine fraction with a particle size of less than 25 µm contains 97.6% calcite with 81% weight. Sodium N-lauroyl sarcosinate (SNLS) was used as a selective flotation collector for calcite as a calcium mineral. A flotation concentrate with a purity of 99.6% and an overall yield of 80% was obtained at a pH of 9. The bleached product meets ASTM standard specifications for paint and paper applications.